Cas no 1780431-31-3 (1-(2-aminoethyl)-1H-indazol-7-ol)

• Product Name: 1-(2-aminoethyl)-1H-indazol-7-ol
• CAS No: 1780431-31-3
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6185739
• PubChem ID: 84655942
• Update Time: 2025-06-08

1-(2-aminoethyl)-1H-indazol-7-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-1H-indazol-7-ol
• 1780431-31-3
• EN300-1275300

• Inchi： 1S/C9H11N3O/c10-4-5-12-9-7(6-11-12)2-1-3-8(9)13/h1-3,6,13H,4-5,10H2
• InChI Key： DJBNJDKSFGFRTM-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C=NN(CCN)C=21

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.1Ų

Additional information on 1-(2-aminoethyl)-1H-indazol-7-ol

Introduction to 1-(2-aminoethyl)-1H-indazol-7-ol (CAS No. 1780431-31-3)

1-(2-aminoethyl)-1H-indazol-7-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1780431-31-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, characterized by a fused benzene and pyrrole ring system, which is a common structural motif in biologically active molecules. The presence of an aminoethyl side chain at the 1-position and a hydroxyl group at the 7-position introduces unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery.

The indazole core of 1-(2-aminoethyl)-1H-indazol-7-ol is known for its versatility in medicinal chemistry, serving as a scaffold for various bioactive compounds. Indazoles have been widely studied for their potential applications in treating a range of diseases, including cancer, infectious diseases, and neurological disorders. The aminoethyl substituent at the 1-position not only enhances the solubility of the compound but also provides a site for further functionalization, enabling the development of more complex derivatives with tailored pharmacological profiles.

The hydroxyl group at the 7-position adds another layer of reactivity, allowing for possible interactions with biological targets through hydrogen bonding or other non-covalent interactions. This feature makes 1-(2-aminoethyl)-1H-indazol-7-ol a valuable intermediate in the synthesis of more sophisticated molecules designed to modulate specific biological pathways. The compound's unique structural features position it as a candidate for exploration in both academic research and industrial drug development pipelines.

In recent years, there has been growing interest in indazole derivatives due to their demonstrated efficacy in preclinical studies. For instance, modifications of the indazole scaffold have led to the discovery of compounds with anti-inflammatory, antimicrobial, and anticancer properties. The aminoethyl side chain, in particular, has been shown to improve pharmacokinetic properties such as bioavailability and tissue distribution, which are critical factors in drug development.

One of the most compelling aspects of 1-(2-aminoethyl)-1H-indazol-7-ol is its potential as a building block for structure-activity relationship (SAR) studies. By systematically varying substituents on the indazole core or the aminoethyl chain, researchers can gain insights into how different chemical modifications influence biological activity. Such studies are essential for optimizing lead compounds into viable drugs. The compound's accessibility via synthetic routes also makes it an attractive choice for medicinal chemists looking to explore new molecular architectures.

The hydroxyl group at the 7-position of 1-(2-aminoethyl)-1H-indazol-7-ol offers additional opportunities for chemical manipulation. For example, it can be used to introduce protecting groups or to engage in condensation reactions with other functional molecules. This reactivity allows for the creation of conjugates or prodrugs that could enhance delivery or target specificity. Such modifications are often crucial in translating promising candidates into effective therapeutics.

Current research trends suggest that indazole derivatives continue to be a rich area for innovation. Advances in computational chemistry and high-throughput screening technologies have accelerated the discovery process, enabling faster identification of promising scaffolds like 1-(2-aminoethyl)-1H-indazol-7-ol. Moreover, interdisciplinary approaches combining organic synthesis with bioinformatics and pharmacology are providing new avenues for understanding how these compounds interact with biological systems.

The aminoethyl substituent, while relatively simple in structure, plays a pivotal role in determining the overall properties of 1-(2-aminoethyl)-1H-indazol-7-ol. This side chain can participate in various interactions with biological targets, including protein binding and enzyme inhibition. Its flexibility also allows for conformational diversity, which can be exploited to optimize binding affinity and selectivity. These characteristics make it an attractive feature for designing molecules with enhanced therapeutic potential.

In conclusion, 1-(2-aminoethyl)-1H-indazol-7-ol (CAS No. 1780431-31-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—combining an indazole core with an aminoethyl side chain and a hydroxyl group—make it a versatile scaffold for developing novel bioactive molecules. As interest in indazole derivatives grows, compounds like this are likely to play an increasingly important role in the discovery and development of new drugs targeting various diseases.